Cas no 2138220-71-8 (ethyl({1-[2-(trichloromethyl)-1H-imidazol-4-yl]ethyl})amine)

• Product Name: ethyl({1-[2-(trichloromethyl)-1H-imidazol-4-yl]ethyl})amine
• CAS No: 2138220-71-8
• MF: C₈H₁₂Cl₃N₃
• MW: 256.559978485107
• CID: 6573928
• PubChem ID: 165954553
• Update Time: 2025-10-17

ethyl({1-[2-(trichloromethyl)-1H-imidazol-4-yl]ethyl})amine Chemical and Physical Properties

Names and Identifiers

• ethyl({1-[2-(trichloromethyl)-1H-imidazol-4-yl]ethyl})amine
• 2138220-71-8
• EN300-790179

• Inchi： 1S/C8H12Cl3N3/c1-3-12-5(2)6-4-13-7(14-6)8(9,10)11/h4-5,12H,3H2,1-2H3,(H,13,14)
• InChI Key： WLVIRZSJJHRIOS-UHFFFAOYSA-N
• SMILES： ClC(C1=NC=C(C(C)NCC)N1)(Cl)Cl

Computed Properties

• Exact Mass: 255.009680g/mol
• Monoisotopic Mass: 255.009680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.7Ų

Additional information on ethyl({1-[2-(trichloromethyl)-1H-imidazol-4-yl]ethyl})amine

Ethyl({1-[2-(Trichloromethyl)-1H-imidazol-4-yl]ethyl})amine (CAS No. 2138220-71-8): An Overview and Recent Advances

Ethyl({1-[2-(trichloromethyl)-1H-imidazol-4-yl]ethyl})amine (CAS No. 2138220-71-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound, often referred to as ETCEA, is characterized by its imidazole ring and trichloromethyl group, which confer it with distinct chemical properties and reactivity profiles.

The imidazole ring is a well-known heterocyclic aromatic compound that plays a crucial role in many biological processes. It is found in several important biomolecules, such as histidine, a key amino acid involved in numerous enzymatic reactions and signaling pathways. The presence of the trichloromethyl group in ETCEA adds a layer of complexity to its chemical behavior, making it an interesting subject for both fundamental research and practical applications.

Recent studies have explored the potential of ETCEA in the development of new pharmaceutical agents. One notable area of research is its use as a building block for the synthesis of imidazole-based drugs. Imidazole derivatives have been shown to exhibit a wide range of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The trichloromethyl group in ETCEA can enhance the lipophilicity and stability of these derivatives, potentially improving their pharmacokinetic profiles and therapeutic efficacy.

In addition to its pharmaceutical applications, ETCEA has also been investigated for its potential use in materials science. The combination of the imidazole ring and trichloromethyl group can lead to the formation of supramolecular assemblies with unique physical properties. These assemblies have been explored for their potential applications in areas such as drug delivery systems, sensors, and catalysts. For example, researchers have demonstrated that ETCEA can be used to create self-assembled monolayers (SAMs) on various surfaces, which can be tailored for specific functions by modifying the chemical environment.

The synthesis of ETCEA typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. One common approach is to start with the reaction of 2-chloroacetyl chloride with ethylenediamine to form an intermediate, which is then treated with trichloroacetonitrile to introduce the trichloromethyl group. The final step involves the reduction of the nitrile group to an amine using a suitable reducing agent. This synthetic route has been optimized by several research groups to improve efficiency and reduce byproduct formation.

Despite its promising potential, the use of ETCEA in practical applications is still in its early stages. Further research is needed to fully understand its biological activity, toxicity, and environmental impact. Recent studies have focused on evaluating the safety profile of ETCEA and its derivatives through in vitro and in vivo experiments. These studies have shown that ETCEA exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further development.

In conclusion, ethyl({1-[2-(trichloromethyl)-1H-imidazol-4-yl]ethyl})amine (CAS No. 2138220-71-8) represents an exciting compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure, characterized by the imidazole ring and trichloromethyl group, offers opportunities for the development of novel drugs and advanced materials. As research continues to advance, it is likely that new insights into the properties and applications of ETCEA will emerge, further expanding its utility in various fields.